Cas no 2228339-72-6 (4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol)

• Product Name: 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol
• CAS No: 2228339-72-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6194478
• PubChem ID: 165701495
• Update Time: 2025-10-30

4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol
• 2228339-72-6
• EN300-1924411
• 4-bromo-2-[(3-methoxyazetidin-3-yl)methyl]phenol

• Inchi： 1S/C11H14BrNO2/c1-15-11(6-13-7-11)5-8-4-9(12)2-3-10(8)14/h2-4,13-14H,5-7H2,1H3
• InChI Key： KFALHFYTKCTAIZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC1(CNC1)OC)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol

Introduction to 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol (CAS No. 2228339-72-6)

4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol, identified by the CAS number 2228339-72-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The structural features of 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol, particularly the presence of a bromine substituent and an azetidine ring, contribute to its unique chemical properties and reactivity, which are exploited in various synthetic pathways and drug discovery processes.

The significance of 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol lies in its potential applications across multiple domains of chemical biology. The bromine atom at the para position relative to the hydroxyl group in the phenolic ring enhances its utility as a halogenated intermediate, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

The azetidine moiety in 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol introduces a cyclic amine unit that can serve as a bioisostere for other nitrogen-containing heterocycles, such as piperazine or morpholine. This feature is particularly relevant in medicinal chemistry, where structural modifications around nitrogen-containing rings are frequently employed to modulate pharmacokinetic properties and improve metabolic stability. The methoxy group further enhances the compound's versatility by providing an additional site for chemical manipulation, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol as a key intermediate in the design of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, where the combination of a phenolic hydroxyl group and an azetidine ring can effectively mimic natural substrates or modulate enzyme conformation. The bromine substituent also allows for easy derivatization via transition-metal-catalyzed reactions, making this compound a versatile building block for drug discovery campaigns.

In addition to its role in kinase inhibition, 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol has been explored in the development of antimicrobial agents. The structural motif present in this compound exhibits promising interactions with bacterial enzymes, potentially leading to the discovery of novel antibiotics with improved efficacy against resistant strains. The methoxy group, in particular, has been shown to enhance binding affinity by participating in hydrogen bonding networks or hydrophobic interactions within biological targets.

The synthesis of 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the azetidine ring, followed by selective bromination at the desired position on the phenolic ring. Advanced techniques such as flow chemistry have been employed to optimize reaction conditions and improve yields, ensuring scalability for industrial applications. These synthetic strategies underscore the compound's importance not only as a research tool but also as a precursor for large-scale production of biologically active molecules.

From a pharmacological perspective, 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol represents an intriguing example of how structural diversity can be leveraged to develop therapeutic agents with enhanced properties. The integration of halogenated aromatic rings with nitrogen-containing heterocycles creates a scaffold that is both flexible and robust, capable of undergoing further modifications while maintaining core pharmacophoric features. This balance between structural complexity and functional diversity makes it an attractive candidate for ongoing drug development efforts.

The future prospects of 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol are closely tied to advancements in synthetic biology and biocatalysis. By combining traditional organic synthesis with enzymatic approaches, researchers aim to streamline the production process and reduce environmental impact. Additionally, green chemistry principles are being applied to develop more sustainable methodologies for constructing complex molecules like this one, ensuring that future generations can access essential pharmaceuticals without compromising ecological integrity.

In conclusion, 4-bromo-2-(3-methoxyazetidin-3-yl)methylphenol (CAS No. 2228339-72-6) stands out as a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications across multiple therapeutic areas, while its synthetic accessibility makes it a valuable asset for chemists working on next-generation therapeutics. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in addressing complex diseases through innovative chemical solutions.